Cas no 127582-36-9 (N,N,N-Trimethyl-1-phenylmethanaminium fluoride hydrate)

N,N,N-Trimethyl-1-phenylmethanaminium fluoride hydrate Properties

Names and Identifiers

• N,N,N-Trimethyl-1-phenylmethanaminium fluoride hydrate
• Benzenemethanaminium,N,N,N-trimethyl-, fluoride, hydrate (1:1:?)
• BENZYLTRIMETHYLAMMONIUM FLUORIDE HYDRATE
• N,N,N-Trimethyl-1-phenylmethanaminium-fluoride hydrate
• BENZYLTRIMETHYLAMMON
• benzyl(trimethyl)azanium:fluoride:hydrate
• Benzyltrimethylammonium fluoride hydrate 97%
• 127582-36-9
• benzyl(trimethyl)azanium;fluoride;hydrate
• AT27169
• RQVPEOYSZICMEA-UHFFFAOYSA-M
• CS-0444141
• FT-0643070
• A889179
• Q8213894
• benzyltrimethyl ammonium fluoride monohydrate
• SCHEMBL1724291
• AKOS016010294
• DB-041865
• Benzyltrimethylammonium fluoride hydrate
• +Expand

• MDL： MFCD00149987
• InChIKey： RQVPEOYSZICMEA-UHFFFAOYSA-M
• Inchi： InChI=1S/C10H16N.FH.H2O/c1-11(2,3)9-10-7-5-4-6-8-10;;/h4-8H,9H2,1-3H3;1H;1H2/q+1;;/p-1
• SMILES： C[N+](C)(C)CC1=CC=CC=C1.[F-].O

Computed Properties

• Exact Mass: 187.13734
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 187.137242360g/mol
• Heavy Atom Count: 13
• Complexity: 107
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 1Ų

Experimental Properties

• LogP: -1.16750
• PSA: 31.5
• Melting Point: 181-183 °C (lit.)
• Color/Form: 。
• Solubility: 。